Cas no 899729-05-6 (N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N'-(4-ethoxyphenyl)ethanediamide)

• Product Name: N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N'-(4-ethoxyphenyl)ethanediamide
• CAS No: 899729-05-6
• MF: C₂₂H₃₀N₄O₃
• MW: 398.498605251312
• CID: 5486078
• PubChem ID: 18583560
• Update Time: 2025-07-01

N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N'-(4-ethoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024678243
• N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N'-(4-ethoxyphenyl)oxamide
• 899729-05-6
• F2762-0073
• N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N'-(4-ethoxyphenyl)ethanediamide
• N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(4-ethoxyphenyl)oxalamide
• N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N'-(4-ethoxyphenyl)ethanediamide

• Inchi： 1S/C22H30N4O3/c1-6-29-19-13-9-17(10-14-19)24-22(28)21(27)23-15-20(26(4)5)16-7-11-18(12-8-16)25(2)3/h7-14,20H,6,15H2,1-5H3,(H,23,27)(H,24,28)
• InChI Key： MTGGZIUNDXHQGZ-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1)OCC)=O)NCC(C1C=CC(=CC=1)N(C)C)N(C)C

Computed Properties

• Exact Mass: 398.23179083g/mol
• Monoisotopic Mass: 398.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.9Ų

Additional information on N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N'-(4-ethoxyphenyl)ethanediamide

N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-N'-(4-Ethoxyphenyl)ethanediamide: A Comprehensive Overview

N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-N'-(4-Ethoxyphenyl)ethanediamide (CAS No. 899729-05-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-N'-(4-Ethoxyphenyl)ethanediamide is characterized by the presence of multiple functional groups, including dimethylamino and ethoxy moieties. These functional groups contribute to the compound's overall polarity and reactivity, making it suitable for a wide range of chemical reactions and interactions. The dimethylamino groups, in particular, are known to enhance the basicity and lipophilicity of the molecule, which can be crucial for its biological activity.

Recent studies have focused on the potential therapeutic applications of N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-N'-(4-Ethoxyphenyl)ethanediamide. One notable area of research is its use as a lead compound in the development of new antiviral agents. Preliminary in vitro studies have shown that this compound exhibits potent antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. The mechanism of action is thought to involve the inhibition of viral replication through the modulation of key cellular processes.

In addition to its antiviral properties, N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-N'-(4-Ethoxyphenyl)ethanediamide has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a critical role in many diseases, including arthritis and inflammatory bowel disease. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-N'-(4-Ethoxyphenyl)ethanediamide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a relatively long half-life that allows for once-daily dosing regimens.

Safety and toxicity studies are an integral part of drug development, and N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-N'-(4-Ethoxyphenyl)ethanediamide has undergone rigorous testing in this regard. Preclinical studies in animal models have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The synthesis of N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-N'-(4-Ethoxyphenyl)ethanediamide has been optimized to ensure high yields and purity. Various synthetic routes have been explored, with one common approach involving the condensation of 2-dimethylaminophenylethanamine with 4-ethoxybenzaldehyde followed by reductive amination. This method provides a scalable and cost-effective way to produce the compound for both research and commercial purposes.

In conclusion, N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-N'-(4-Ethoxyphenyl)ethanediamide (CAS No. 899729-05-6) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.